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molecular formula C10H18O4 B8378584 5-(2-Methyl-[1,3]dioxolan-2-yl)-pentanoic acid methyl ester

5-(2-Methyl-[1,3]dioxolan-2-yl)-pentanoic acid methyl ester

Cat. No. B8378584
M. Wt: 202.25 g/mol
InChI Key: NSNPSDBQQPJHNC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08674111B2

Procedure details

In a flame dried round-bottomed flask equipped with a magnetic stir bar and under inert atmosphere (N2), a solution of 6-oxo-heptanoic acid methyl ester (7.96 g, 50.32 mmol) in ethylene glycol (55.0 mL) was treated with trimethylorthoformate (10.65 mL, 110.14 mmol) followed by LiBF4 (963 mg, 10.06 mmol). The reaction mixture was heated at 95° C. for 14 h. The reaction mixture was cooled to rt and partitioned between EA and sat. aq. NaHCO3 The layers were separated and the aq. layer extracted with EA. The combined org. extracts were washed with sat. aq. NaHCO3, dried over Na2SO4, filtered, and the solvent was removed under reduced pressure. Purification of the residue by FC (50:1→2:1 hept-EA) gave the title compound as a dark yellow oil. TLC: rf (3:1 hept-EA)=0.30.
Name
N2
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
6-oxo-heptanoic acid methyl ester
Quantity
7.96 g
Type
reactant
Reaction Step Two
Name
trimethylorthoformate
Quantity
10.65 mL
Type
reactant
Reaction Step Two
Name
ethylene glycol
Quantity
55 mL
Type
reactant
Reaction Step Two
[Compound]
Name
LiBF4
Quantity
963 mg
Type
reactant
Reaction Step Three
Name
title compound

Identifiers

REACTION_CXSMILES
N#N.[CH3:3][O:4][C:5](=[O:13])[CH2:6][CH2:7][CH2:8][CH2:9][C:10](=[O:12])[CH3:11].COC(OC)OC.[CH2:21](O)[CH2:22][OH:23]>>[CH3:3][O:4][C:5](=[O:13])[CH2:6][CH2:7][CH2:8][CH2:9][C:10]1([CH3:11])[O:23][CH2:22][CH2:21][O:12]1

Inputs

Step One
Name
N2
Quantity
0 (± 1) mol
Type
reactant
Smiles
N#N
Step Two
Name
6-oxo-heptanoic acid methyl ester
Quantity
7.96 g
Type
reactant
Smiles
COC(CCCCC(C)=O)=O
Name
trimethylorthoformate
Quantity
10.65 mL
Type
reactant
Smiles
COC(OC)OC
Name
ethylene glycol
Quantity
55 mL
Type
reactant
Smiles
C(CO)O
Step Three
[Compound]
Name
LiBF4
Quantity
963 mg
Type
reactant
Smiles

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
95 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The reaction mixture was cooled to rt
CUSTOM
Type
CUSTOM
Details
partitioned between EA and sat. aq. NaHCO3 The layers
CUSTOM
Type
CUSTOM
Details
were separated
EXTRACTION
Type
EXTRACTION
Details
the aq. layer extracted with EA
WASH
Type
WASH
Details
extracts were washed with sat. aq. NaHCO3
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over Na2SO4
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
the solvent was removed under reduced pressure
CUSTOM
Type
CUSTOM
Details
Purification of the residue by FC (50:1→2:1 hept-EA)

Outcomes

Product
Name
title compound
Type
product
Smiles
COC(CCCCC1(OCCO1)C)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.